2-Iodo-4-(trifluoromethyl)pyridine
Overview
Description
“2-Iodo-4-(trifluoromethyl)pyridine” is a chemical compound with the molecular formula C6H3F3IN . It is used as a reagent in the synthesis of various compounds . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .
Synthesis Analysis
The synthesis of “2-Iodo-4-(trifluoromethyl)pyridine” and its derivatives is achieved via two main methods . One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of “2-Iodo-4-(trifluoromethyl)pyridine” contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine .Chemical Reactions Analysis
“2-Iodo-4-(trifluoromethyl)pyridine” is used as a reagent in the synthesis of various compounds . For example, it is used in the synthesis of aminoisoindoles as β-site amyloid precursor protein cleaving enzyme 1 (BACE1) inhibitors which exhibit in vivo brain reduction of β-amyloid peptides .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Iodo-4-(trifluoromethyl)pyridine” are largely determined by the presence of a fluorine atom and a pyridine in their structure . These elements are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .Scientific Research Applications
Synthesis and Structural Characterization
Halogen Shuffling in Pyridines : Research demonstrates that compounds like 2-chloro-6-(trifluoromethyl)pyridine can be converted into derivatives like 2-chloro-4-iodo-6-(trifluoromethyl)pyridine, indicating the potential for 2-iodo-4-(trifluoromethyl)pyridine in similar transformations (Mongin et al., 1998).
Structure of Interaction Products : 5-Trifluoromethyl-pyridine-2-thione, a related compound, forms complexes with iodine, suggesting that 2-iodo-4-(trifluoromethyl)pyridine might exhibit similar behaviors. These complexes have been studied for their structural properties (Chernov'yants et al., 2011).
Chemical Reactions and Functionalizations
Displacement Reactions : Research shows that 2-iodopyridines can be converted into 2-(trifluoromethyl)pyridines, suggesting that 2-iodo-4-(trifluoromethyl)pyridine may undergo similar displacement reactions (Cottet & Schlosser, 2002).
Metalation and Carboxylation : Studies have shown that various halogenated trifluoromethylpyridines can be selectively deprotonated and subsequently carboxylated, a reaction sequence that could also apply to 2-iodo-4-(trifluoromethyl)pyridine (Cottet et al., 2004).
Synthesis of Derivatives : The synthesis of 4-amino-2-(trifluoromethyl)nicotinic acid from 2-(trifluoromethyl)pyridine indicates that 2-iodo-4-(trifluoromethyl)pyridine might be used in the synthesis of similar derivatives (Li et al., 2010).
Mechanism of Action
Safety and Hazards
“2-Iodo-4-(trifluoromethyl)pyridine” is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation .
Future Directions
properties
IUPAC Name |
2-iodo-4-(trifluoromethyl)pyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F3IN/c7-6(8,9)4-1-2-11-5(10)3-4/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCUPRDLSSLJRPI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C(F)(F)F)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F3IN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.99 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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